(Z)-2,4-dimethoxy-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C19H21N3O6S2/c1-26-9-8-22-15-7-5-13(30(20,24)25)11-17(15)29-19(22)21-18(23)14-6-4-12(27-2)10-16(14)28-3/h4-7,10-11H,8-9H2,1-3H3,(H2,20,24,25)
• InChI Key: INHWQBQYWBXYLR-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C19H21N3O6S2
• Molecular Weight: 451.5 g/mol

Description

The compound is a benzamide derivative with a benzo[d]thiazole moiety. Benzamides and benzo[d]thiazoles are both important structures in medicinal chemistry, often found in biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure, including the position and nature of any substituents. In general, benzamides and benzo[d]thiazoles are stable under normal conditions but may undergo reactions under specific conditions.

Scientific Research Applications

Synthesis and Characterization

• This compound can be synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. .

Antioxidant Activity

• In vitro studies have shown that some synthesized benzamide compounds exhibit effective antioxidant activity. .

Antibacterial Activity

• The same benzamide derivatives were tested for in vitro antibacterial activity against both gram-positive and gram-negative bacteria. .

Anticonvulsant Activity: (Additional Research):

• Related benzothiazole derivatives have been evaluated for anticonvulsant activity. .

Drug Discovery and Industrial Applications

• .
• .

Structural Significance

• .

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Both benzamides and benzo[d]thiazoles are found in a variety of biologically active compounds, including anticancer, anti-inflammatory, and antimicrobial agents.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential biological activity. Given the known activities of benzamides and benzo[d]thiazoles, it could be of interest in medicinal chemistry.